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Compound of Interest

Compound Name: Etaconazole

Cat. No.: B166602

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etaconazole is a triazole fungicide that has been utilized in agriculture for the control of a
broad spectrum of fungal diseases. Its efficacy is attributed to the inhibition of sterol 14a-
demethylase, a critical enzyme in the fungal ergosterol biosynthesis pathway. A thorough
understanding of its physical and chemical properties is paramount for researchers, scientists,
and drug development professionals to inform formulation development, environmental fate
assessment, and toxicological studies. This technical guide provides an in-depth overview of
the core physical and chemical characteristics of etaconazole, complete with detailed
experimental protocols and visual representations of its mechanism of action.

Core Physical and Chemical Properties

The physical and chemical properties of etaconazole are summarized in the tables below. It is
important to note that some discrepancies exist in the reported values across different literature
sources, particularly for the melting point. These variations may arise from differences in the
purity of the substance tested or the experimental methodologies employed.

Table 1: General and Chemical Properties of Etaconazole

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b166602?utm_src=pdf-interest
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/product/b166602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
1-[[2-(2,4-dichlorophenyl)-4-

IUPAC Name ethyl-1,3-dioxolan-2- [1112]
ylmethyl]-1H-1,2,4-triazole

Chemical Formula C14H15CI2N302 [311415][6]

Molecular Weight 328.19 g/mol [2][3][4][6]

CAS Number 60207-93-4 [1][3]

Appearance C?Iorless crys.tals or white to A7)
slightly yellowish powder

Table 2: Physicochemical Properties of Etaconazole

Property Value Source(s)

Melting Point 75-93 °C [5][8119]

171-172 °C [10]

122 °C (Nitrate Salt) [71[10]

Boiling Point 470.2 °C (Predicted) [10]

Density 1.43 g/cm3 [5]

Vapor Pressure 0.031 mPa (at 20 °C) [11]

pKa 2.94 (Predicted) [10]

Log P (Octanol-Water Partition 31.3.26 51111]

Coefficient)

Table 3: Solubility of Etaconazole
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Solvent Solubility (at 20 °C) Source(s)
Water 80 mg/L [11]
Acetone 300 g/kg [9][10]
Dichloromethane 700 g/kg [9][10]
Methanol 400 g/kg [9][10]
Isopropanol 100 g/kg [9][10]
Toluene 250 g/kg [9][10]
Hexane 7.5 g/kg [11]

Experimental Protocols

The determination of the physical and chemical properties of a substance like etaconazole
requires standardized and validated experimental methodologies. The Organisation for
Economic Co-operation and Development (OECD) provides a set of internationally recognized
guidelines for the testing of chemicals. The following are summaries of the relevant OECD
guidelines for determining the key properties of etaconazole.

Melting Point Determination (OECD Guideline 102)

This guideline describes several methods for determining the melting point of a substance,
which is the temperature at which the phase transition from solid to liquid occurs.

o Capillary Method: A small amount of the powdered substance is packed into a capillary tube
and heated in a controlled manner in a liquid bath or a metal block. The temperature at which
the substance is observed to melt is recorded.

e Hot Stage Microscopy: A small quantity of the substance is placed on a microscope slide on
a heated stage. The melting process is observed through the microscope, and the
temperature is recorded.

« Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
thermoanalytical techniques measure the difference in the amount of heat required to
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increase the temperature of a sample and a reference. A peak in the DSC or DTA curve
indicates the melting point.

Water Solubility (OECD Guideline 105)

This guideline details methods for determining the water solubility of a substance.

o Flask Method: A supersaturated solution of the substance in water is prepared and allowed
to equilibrate at a constant temperature. The concentration of the substance in the aqueous
phase is then determined by a suitable analytical method after separation of the undissolved
solid.

o Column Elution Method: A column is packed with an inert support material coated with the
test substance. Water is passed through the column at a slow, constant rate. The
concentration of the substance in the eluate is measured over time until a plateau is
reached, which represents the water solubility.

Vapor Pressure (OECD Guideline 104)

This guideline provides various methods for determining the vapor pressure of a substance,
which is the pressure exerted by its vapor in thermodynamic equilibrium with its condensed
phases at a given temperature.

o Dynamic Method (Isoteniscope): The substance is heated in a bulb connected to a
manometer. The external pressure is then adjusted until the boiling point of the substance at
that pressure is reached.

 Static Method: A known amount of the substance is introduced into an evacuated,
thermostatted vessel of a known volume. The pressure exerted by the vapor is measured
directly.

o Gas Saturation Method: A stream of inert gas is passed through or over the surface of the
substance at a known rate, becoming saturated with its vapor. The amount of substance
transported by the gas is determined, and the vapor pressure is calculated.

Partition Coefficient (n-octanol/water) (OECD Guidelines
107, 117, 123)
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The n-octanol/water partition coefficient (Kow or Log P) is a measure of a substance's
lipophilicity.

e Shake Flask Method (OECD 107): A solution of the substance in n-octanol and water is
shaken in a vessel until equilibrium is reached. The concentrations of the substance in both
phases are then measured, and the partition coefficient is calculated as the ratio of the
concentration in the n-octanol phase to that in the aqueous phase.

o HPLC Method (OECD 117): This method estimates the Log P value based on the retention
time of the substance on a reversed-phase high-performance liquid chromatography (HPLC)
column. A calibration curve is generated using reference compounds with known Log P
values.

» Slow-Stirring Method (OECD 123): This method is particularly suitable for highly lipophilic
substances. The n-octanol and water phases are stirred slowly to avoid the formation of
micro-emulsions, allowing for a more accurate determination of the partition coefficient.

Mechanism of Action: Inhibition of Sterol
Biosynthesis

Etaconazole, like other azole antifungals, exerts its fungicidal activity by disrupting the
synthesis of ergosterol, an essential component of fungal cell membranes. The primary target
of etaconazole is the enzyme lanosterol 14a-demethylase (CYP51), a cytochrome P450-
dependent enzyme. The inhibition of this enzyme leads to the accumulation of toxic sterol
precursors and a depletion of ergosterol, ultimately compromising the integrity and function of
the fungal cell membrane.
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Lanosterol 14a-demethylase
(CYP51)

Fungal Cell
Membrane Integrity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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